5-(3-Aminocarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(6-oxo-1H-pyridin-3-yl)benzamide
• InChI: InChI=1S/C12H10N2O2/c13-12(16)9-3-1-2-8(6-9)10-4-5-11(15)14-7-10/h1-7H,(H2,13,16)(H,14,15)
• InChI Key: YXKMRJCIKJLWEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)N)C2=CNC(=O)C=C2
• Molecular Formula: C12H10N2O2
• DSSTOX Substance ID: DTXSID60682760
• Molecular Weight: 214.22 g/mol
• CAS RN: 1111115-45-7

Description

5-(3-Aminocarbonylphenyl)-2-hydroxypyridine (5-Amino-2H-pyridin-3-yl)carbonylphenyl is a white crystalline solid with a melting point of 77-79 degrees Celsius. It is a member of the pyridines, a class of heterocyclic aromatic compounds that contain a five-membered ring of atoms with one nitrogen atom and four carbon atoms. 5-Amino-2H-pyridin-3-yl)carbonylphenyl has several applications in the scientific and medical fields, including as a biochemical reagent, a pharmaceutical intermediate, and a fluorescent dye.

Scientific Research Applications

5-Amino-2H-pyridin-3-yl)carbonylphenyl has several scientific research applications, including as a biochemical reagent, a pharmaceutical intermediate, and a fluorescent dye. As a biochemical reagent, 5-Amino-2H-pyridin-3-yl)carbonylphenyl is used to detect the presence of proteins, nucleic acids, and other biomolecules. As a pharmaceutical intermediate, 5-Amino-2H-pyridin-3-yl)carbonylphenyl is used in the synthesis of various drugs and other pharmaceutical compounds. As a fluorescent dye, 5-Amino-2H-pyridin-3-yl)carbonylphenyl is used to detect and analyze various biological molecules.

Mechanism of Action

The mechanism of action of 5-Amino-2H-pyridin-3-yl)carbonylphenyl is not well understood. However, it is believed that the compound binds to proteins and other biomolecules, resulting in changes in their structure and function. For example, 5-Amino-2H-pyridin-3-yl)carbonylphenyl has been shown to bind to the enzyme phosphatidylinositol 4-kinase, resulting in the inhibition of its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Amino-2H-pyridin-3-yl)carbonylphenyl have not been extensively studied. However, some studies have indicated that it may have a variety of effects on cells and tissues. For example, 5-Amino-2H-pyridin-3-yl)carbonylphenyl has been shown to reduce the levels of the pro-inflammatory cytokines TNF-alpha and IL-6 in mouse macrophages. It has also been shown to reduce the levels of the pro-inflammatory cytokines TNF-alpha and IL-6 in human monocytes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Amino-2H-pyridin-3-yl)carbonylphenyl in laboratory experiments include its stability, low toxicity, and low cost. It is also easy to obtain and store, and can be used in a variety of different experiments. The main limitation of using 5-Amino-2H-pyridin-3-yl)carbonylphenyl in laboratory experiments is that its mechanism of action is not well understood.

Future Directions

Future research on 5-Amino-2H-pyridin-3-yl)carbonylphenyl could focus on understanding its mechanism of action, elucidating its effects on cells and tissues, and exploring its potential applications in the medical and pharmaceutical fields. Additionally, further research could be conducted to investigate the potential uses of 5-Amino-2H-pyridin-3-yl)carbonylphenyl as a fluorescent dye and to determine its potential as a therapeutic agent. Finally, research could be conducted to explore the potential of 5-Amino-2H-pyridin-3-yl)carbonylphenyl as a diagnostic tool and to identify new applications for this compound.

Synthesis Methods

The synthesis of 5-Amino-2H-pyridin-3-yl)carbonylphenyl is typically achieved through a two-step reaction. The first step involves the reaction of 3-amino-2-hydroxy-pyridine with an aldehyde or ketone in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting intermediate with a carboxylic acid, such as acetic acid or propionic acid, to form 5-Amino-2H-pyridin-3-yl)carbonylphenyl.